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Compound of Interest

Compound Name: 2-Methoxyfuran

Cat. No.: B1219529

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical guide on the safe handling, storage, and
disposal of 2-Methoxyfuran. The information is intended for use by professionals in research
and development environments. All procedures should be conducted in accordance with
institutional and regulatory safety standards.

~hemical Identificati | Physical .

Identifier Value Source
Chemical Name 2-Methoxyfuran N/A
Synonyms 2-Furyl methyl ether [1][2]
CAS Number 25414-22-6 [11[3114]
Molecular Formula C5H602 [31[4]
Molecular Weight 98.10 g/mol [31[4]
Appearance Liquid [4]
Density 1.065 g/mL at 25 °C [4]
Refractive Index n20/D 1.447 [4]
Storage Temperature 2-8°C [4]
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Hazard Identification and Classification

2-Methoxyfuran is classified as a hazardous substance. The following table summarizes its
GHS classifications.

Hazard Class Category Hazard Statement Source
H225: Highly
Flammable Liquids Category 2 flammable liquid and [1][5]
vapor
o H301: Toxic if
Acute Oral Toxicity Category 3 [11[3]
swallowed

- H311: Toxic in contact
Acute Dermal Toxicity Category 3 ] ] [1][3]
with skin

Acute Inhalation o
o Category 3 H331: Toxic if inhaled [11[3]
Toxicity

Signal Word: Danger[1][3]
Hazard Pictograms:

» GHSO02: Flame

e GHSO06: Skull and Crossbhones

Toxicological Data

Comprehensive toxicological data for 2-Methoxyfuran is limited. The toxicological properties
have not been fully investigated.[6] The available information is for acute toxicity classifications.
For the related compound, 2-Methylfuran, the following acute toxicity values have been
reported:
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Toxicity Test Value Species Source
LD50 (Oral) 167 mg/kg Rat [7]
LC50 (Inhalation) 1.68 mg/L / 4h Rat [7]

Note: This data is for 2-Methylfuran and should be used as an indicator of potential toxicity for
2-Methoxyfuran, not as a direct substitute.

Fire and Explosion Hazards

2-Methoxyfuran is a highly flammable liquid and vapor.[1][5] Vapors may form explosive
mixtures with air and can travel to a source of ignition and flash back.[1] Containers may
explode when heated.[1]

Parameter Value Source

Flash Point 10 °C (50 °F) - closed cup [4]

Water spray, alcohol-resistant
Suitable Extinguishing Media foam, dry chemical, carbon
dioxide (C0O2).[2]

Unsuitable Extinguishing Do not use a heavy water 5]
Media stream.

Hazardous Combustion Carbon monoxide (CO),

Products Carbon dioxide (C02).[1][3]

Handling and Storage

Handling:
e Do not breathe mist, vapors, or spray.[1][2]
» Do not get in eyes, on skin, or on clothing.[1][2]

» Handle product only in a closed system or provide appropriate exhaust ventilation.[1][2][3]

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://filab.fr/en/our-technical-resources/laboratory-measurement-flash-point/
https://filab.fr/en/our-technical-resources/laboratory-measurement-flash-point/
https://www.benchchem.com/product/b1219529?utm_src=pdf-body
https://www.benchchem.com/product/b1219529?utm_src=pdf-body
https://www.researchgate.net/publication/275555657_Experimental_study_and_hazard_analysis_on_the_flash_point_of_flammable_liquids_at_high_altitudes
https://monumentchemical.com/uploads/files/SDS/2-methylthf-sds-us.pdf?v=1689954997736
https://www.researchgate.net/publication/275555657_Experimental_study_and_hazard_analysis_on_the_flash_point_of_flammable_liquids_at_high_altitudes
https://www.researchgate.net/publication/275555657_Experimental_study_and_hazard_analysis_on_the_flash_point_of_flammable_liquids_at_high_altitudes
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/epa/epa-870-1300.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=20000592.TXT
https://www.zealinstruments.com/investigating-flash-point-behavior-in-flammable-liquid-solutions-microscale-continuous-closed-flash-point-tester/
https://www.researchgate.net/publication/275555657_Experimental_study_and_hazard_analysis_on_the_flash_point_of_flammable_liquids_at_high_altitudes
https://www.researchgate.net/publication/278081300_Experimental_Determination_of_Flash_Points_of_Flammable_Liquid_Aqueous_Solutions
https://www.researchgate.net/publication/275555657_Experimental_study_and_hazard_analysis_on_the_flash_point_of_flammable_liquids_at_high_altitudes
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=20000592.TXT
https://www.researchgate.net/publication/275555657_Experimental_study_and_hazard_analysis_on_the_flash_point_of_flammable_liquids_at_high_altitudes
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=20000592.TXT
https://www.researchgate.net/publication/275555657_Experimental_study_and_hazard_analysis_on_the_flash_point_of_flammable_liquids_at_high_altitudes
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=20000592.TXT
https://www.researchgate.net/publication/278081300_Experimental_Determination_of_Flash_Points_of_Flammable_Liquid_Aqueous_Solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Keep away from heat, sparks, open flames, and hot surfaces. - No smoking.[1][2][3]
o Use explosion-proof electrical, ventilating, and lighting equipment.[1][2][8]
e Use only non-sparking tools.[1][2][8]

e Ground and bond container and receiving equipment to prevent static electricity discharge.

[11[2][3][8]
o Wear appropriate personal protective equipment.[8]
Storage:
» Store in a well-ventilated place. Keep container tightly closed.[1][2][3][8]
e Keep in a dry place.[3]
o Store locked up.[1]
o Recommended storage is in a refrigerator/flammables area.[1][3]
o Keep away from strong oxidizing agents.[1][3]
Exposure Controls and Personal Protection
Occupational Exposure Limits:
» No occupational exposure limits have been established for 2-Methoxyfuran.[9]
Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[1]
o Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[9]

o Respiratory Protection: When engineering controls are not sufficient, use a respirator with an
appropriate filter for low boiling organic solvents.[9]
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First Aid Measures

Immediate medical attention is required for all routes of exposure.[1][3]

Exposure Route First Aid Procedure Source

Rinse immediately with plenty
Eye Contact of water, also under the [1][3]

eyelids, for at least 15 minutes.

Wash off immediately with
) soap and plenty of water while
Skin Contact _ _ [1][3]
removing all contaminated

clothes and shoes.

Immediately call a POISON
i CENTER or doctor/physician.
Ingestion _ [1][3][8]
Clean mouth with water. Do

NOT induce vomiting.

Remove to fresh air and keep
at rest in a position

Inhalation comfortable for breathing. If [11[31[8]
not breathing, give artificial

respiration.

Spill and Leak Procedures

o Evacuate personnel from the area.[10]

Remove all sources of ignition.[10]

Ventilate the area.[8]

Use personal protective equipment, including a self-contained breathing apparatus.[1][10]

Prevent further leakage or spillage if safe to do so.
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» Absorb with inert material (e.g., sand, silica gel, universal binder) and place in a suitable,
closed container for disposal.[10]

» Use spark-proof tools and explosion-proof equipment.[1]
e Do not let the chemical enter the environment.[1]

Experimental Protocols

Detailed experimental protocols for determining the safety profile of 2-Methoxyfuran are not
publicly available. However, the following are summaries of standard methodologies that would
be used.

Acute Oral Toxicity (Based on OECD Guideline 423):

 Principle: A stepwise procedure with a limited number of animals per step. The outcome of
each step determines the dose for the next.

o Animals: Typically, three female rats are used for each step. They are fasted before dosing.

e Dosing: The substance is administered in a single oral dose. Dosing is initiated at a level
expected to be toxic.

» Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14
days. Body weight is recorded weekly.

» Endpoint: The procedure allows for the classification of the substance into one of five toxicity
categories based on the observed mortality.

Flash Point Determination (Closed-Cup Method, e.g., Pensky-Martens ASTM D93):

o Apparatus: A brass test cup with a tightly fitting lid equipped with a stirring device, a port for
an ignition source, and a thermometer.

e Procedure: The sample is placed in the test cup and heated at a slow, constant rate with
continuous stirring.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://precisionlubrication.com/articles/flash-point-testing/
https://www.researchgate.net/publication/275555657_Experimental_study_and_hazard_analysis_on_the_flash_point_of_flammable_liquids_at_high_altitudes
https://www.researchgate.net/publication/275555657_Experimental_study_and_hazard_analysis_on_the_flash_point_of_flammable_liquids_at_high_altitudes
https://www.benchchem.com/product/b1219529?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

« Ignition Test: At regular temperature intervals, the ignition source is applied to the vapor

space above the liquid.

o Flash Point: The flash point is the lowest temperature at which the application of the ignition

source causes the vapors of the sample to ignite.

Visualizations

First Aid for 2-Methoxyfuran Exposure
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Caption: First aid procedures for 2-Methoxyfuran exposure.
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2-Methoxyfuran Spill Response Workflow
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Caption: Workflow for responding to a 2-Methoxyfuran spill.
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Signaling Pathways

Information regarding the specific signaling pathways involved in the toxicology of 2-
Methoxyfuran is not available in public literature. Toxic effects are generally attributed to its
reactivity and metabolic products, but a detailed molecular mechanism has not been
elucidated.

Disclaimer

This guide is intended for informational purposes only and is not a substitute for professional
safety training and judgment. Always consult the most current Safety Data Sheet (SDS) from
the manufacturer and follow all applicable local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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